N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-[(2-chlorophenyl)methyl]-N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C23H28ClN3O2S/c1-30-21-9-5-3-7-19(21)16-27-12-10-17(11-13-27)14-25-22(28)23(29)26-15-18-6-2-4-8-20(18)24/h2-9,17H,10-16H2,1H3,(H,25,28)(H,26,29)
• InChI Key: DIPNNESQUVJNAX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1CN2CCC(CC2)CNC(=O)C(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C23H28ClN3O2S
• Molecular Weight: 446.0 g/mol

Description

N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide, also known as BMT-120, is a novel small molecule that has shown promising results in various scientific studies. This compound has been found to have potential applications in cancer treatment, neurological disorders, and pain management.

Mechanism of Action

The mechanism of action of N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide is not fully understood, but it is believed to act through multiple pathways. N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibition has been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide has also been found to modulate the activity of ion channels, including voltage-gated sodium channels and calcium channels, which are involved in pain signaling.
Biochemical and Physiological Effects:
N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide has been found to have various biochemical and physiological effects. In cancer cells, N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide has been shown to induce cell cycle arrest, apoptosis, and differentiation. In animal models of neurological disorders, N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide has been found to have neuroprotective effects and improve cognitive function. In animal models of pain, N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide has been found to have analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide is its broad spectrum of activity against various cancer cell lines. It has also been found to sensitize cancer cells to chemotherapy and radiation therapy, which may improve the efficacy of these treatments. In neurological disorders, N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide has been found to have neuroprotective effects and improve cognitive function. In pain management, N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide has been found to have analgesic effects. However, one of the limitations of N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide is its poor solubility in aqueous solutions, which may limit its bioavailability and efficacy.

Future Directions

There are several future directions for further research on N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide. One area of research is to further elucidate the mechanism of action of N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide, particularly its effects on ion channels and HDACs. Another area of research is to optimize the synthesis method of N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide to improve its solubility and bioavailability. In cancer treatment, future research could focus on the development of N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide as a combination therapy with existing chemotherapeutic agents. In neurological disorders, future research could focus on the development of N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide as a disease-modifying therapy. In pain management, future research could focus on the development of N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide as a non-opioid analgesic.

Synthesis Methods

The synthesis of N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide involves a series of chemical reactions starting from commercially available starting materials. The first step involves the formation of 2-(methylthio)benzylamine, which is then reacted with piperidine to form 1-(2-(methylthio)benzyl)piperidine. This intermediate is then reacted with 2-chlorobenzyl chloride to form the final product, N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide.

Scientific Research Applications

N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide has been extensively studied for its potential applications in cancer treatment, neurological disorders, and pain management. In cancer treatment, N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer. It has also been found to sensitize cancer cells to chemotherapy and radiation therapy. In neurological disorders, N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. In pain management, N1-(2-chlorobenzyl)-N2-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)oxalamide has been found to have analgesic effects in animal models of neuropathic pain and inflammatory pain.